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Compound Name: 2-Ethyl-6-methylpyrazine

Cat. No.: B077461

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-6-methylpyrazine is a heterocyclic aromatic organic compound that belongs to the
pyrazine family. It is a notable volatile compound found in a variety of roasted, toasted, and
heated foods, contributing a characteristic nutty, roasted potato, and coffee-like aroma.[1][2]
Beyond its significant role in flavor chemistry, this compound has garnered interest in other
scientific domains, including its function as a semiochemical in insect communication. This
technical guide provides an in-depth overview of 2-Ethyl-6-methylpyrazine, encompassing its
chemical identity, physicochemical properties, synthesis and analytical methodologies, and its
biological interactions, tailored for a scientific audience.

Chemical Identity and Synonyms

A clear identification of a chemical compound is fundamental for research and development. 2-
Ethyl-6-methylpyrazine is systematically named under IUPAC nomenclature, and is also
known by several other common and trade names.
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Identifier Value

IUPAC Name 2-Ethyl-6-methylpyrazine
CAS Number 13925-03-6

Molecular Formula C7H10N:2

Molecular Weight 122.17 g/mol [3]

Pyrazine, 2-ethyl-6-methyl-; 2-Methyl-6-
Synonyms ) )
ethylpyrazine; 6-Methyl-2-ethylpyrazine[4]

Physicochemical Properties

Understanding the physicochemical properties of 2-Ethyl-6-methylpyrazine is crucial for its
handling, formulation, and analysis. The following table summarizes its key properties.

Property Value Reference

Appearance Colorless to pale yellow liquid [3]

Odor Roasted potato, nutty [1]

Boiling Point 170-171 °C at 760 mmHg

Flash Point 62.78 °C (145.00 °F)

Solubility Soluble in water and organic 3]
solvents

Density 0.967 - 0.980 g/cm?3 at 25 °C [3]

Refractive Index 1.487 - 1.497 at 20 °C [3]

Experimental Protocols
Synthesis of 2-Ethyl-6-methylpyrazine

The synthesis of alkylpyrazines can be achieved through the condensation of a 1,2-diamine
with a 1,2-dicarbonyl compound. A proposed method for the synthesis of 2-Ethyl-6-
methylpyrazine involves the reaction of 1,2-diaminopropane with 2,3-pentanedione.
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Materials:

e 1,2-Diaminopropane

e 2 3-Pentanedione

o Ethanol (or other suitable solvent)

e Sodium hydroxide (for neutralization)

o Ethyl acetate (for extraction)

e Anhydrous sodium sulfate (for drying)

« Silica gel for column chromatography

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 1,2-diaminopropane in ethanol.

» Addition of Dicarbonyl: Slowly add an equimolar amount of 2,3-pentanedione to the solution
while stirring. The reaction is typically exothermic.

o Reflux: After the initial reaction subsides, heat the mixture to reflux for 2-4 hours to ensure
the completion of the condensation and subsequent oxidation to the pyrazine.

o Work-up: Cool the reaction mixture to room temperature. Neutralize the mixture with a dilute
solution of sodium hydroxide.

o Extraction: Extract the aqueous mixture with ethyl acetate. Combine the organic layers.

e Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

« Purification: Purify the crude 2-Ethyl-6-methylpyrazine by column chromatography on silica
gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).
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» Characterization: Confirm the identity and purity of the final product using techniques such
as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance
(NMR) spectroscopy.

Analytical Methodology: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the
identification and quantification of volatile compounds like 2-Ethyl-6-methylpyrazine in various
matrices, such as food samples.

Instrumentation:
e Gas Chromatograph (GC) with a mass selective detector (MSD)

o Capillary column suitable for volatile compound analysis (e.g., DB-WAX or equivalent polar
column)[5]

Sample Preparation (for a food matrix):
e Homogenization: Homogenize the solid food sample.

o Extraction: Use a suitable extraction method such as headspace solid-phase microextraction
(HS-SPME) or solvent extraction. For SPME, expose a fiber coated with a suitable stationary
phase (e.g., PDMS/DVB) to the headspace of the heated sample. For solvent extraction, use
a non-polar solvent like dichloromethane or a mixture of solvents.

o Desorption/Injection: For SPME, thermally desorb the analytes from the fiber in the GC
injector. For solvent extracts, inject a small volume of the extract into the GC.

GC-MS Conditions:
« Injector Temperature: 250 °C
e Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

o Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes,
then ramp up to a higher temperature (e.g., 240 °C) at a controlled rate (e.g., 5-10 °C/min).

[5]
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e MSD Transfer Line Temperature: 280 °C

¢ lonization Mode: Electron lonization (El) at 70 eV
e Mass Range: Scan from m/z 35 to 350

Data Analysis:

« |dentify 2-Ethyl-6-methylpyrazine by comparing its retention time and mass spectrum with
that of a pure standard.

e Quantify the compound using a calibration curve prepared from standards of known
concentrations.

Formation and Biological Interaction Pathways
Maillard Reaction Pathway

2-Ethyl-6-methylpyrazine is a well-known product of the Maillard reaction, a complex series of
chemical reactions between amino acids and reducing sugars that occurs upon heating. This
reaction is responsible for the desirable color and flavor of many cooked foods.

Caption: Formation of 2-Ethyl-6-methylpyrazine via the Maillard Reaction.

Olfactory Receptor Interaction

Pyrazines, including 2-Ethyl-6-methylpyrazine, can act as semiochemicals, eliciting
behavioral responses in insects and other animals through interaction with specific olfactory
receptors (ORs). The binding of the pyrazine to an OR initiates a signaling cascade that leads
to a behavioral response.
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Click to download full resolution via product page

Caption: Olfactory signaling cascade initiated by 2-Ethyl-6-methylpyrazine.
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Conclusion

2-Ethyl-6-methylpyrazine is a multifaceted molecule with significant implications in food
science and chemical ecology. This guide has provided a detailed overview of its chemical
properties, established methodologies for its synthesis and analysis, and illustrated its
formation and biological interaction pathways. For researchers and professionals in drug
development, a thorough understanding of such small molecules is essential, as they can
serve as scaffolds for new therapeutic agents or as tools to probe biological systems. The
provided experimental protocols and pathway diagrams offer a solid foundation for further
investigation into the properties and applications of 2-Ethyl-6-methylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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